Cas no 31793-29-0 (4-Amino-3,5-dinitropyridine)
4-Amino-3,5-dinitropyridine structure
4-Amino-3,5-dinitropyridine Properties
Names and Identifiers
-
- 4-Amino-3,5-dinitropyridine
- 3,5-Dinitropyridin-4-amine
- 4-Pyridinamine,3,5-dinitro-
- 3,5-Dinitro-4-pyridinamine
- 3,5-dinitro-pyridin-4-ylamine
- 4-Amino-3,5-dinitropyridin
- 4-Pyridinamine,3,5-dinitro
- CS-0170896
- NSC114826
- MFCD00160302
- NSC-114826
- BS-23205
- 31793-29-0
- SR-01000643641-1
- 4-Pyridinamine, 3,5-dinitro-
- A821001
- AB04212
- 3,5-Dinitropyridine-4-amine
- AC-23103
- FT-0651278
- 4-Pyridinamine, 3,5-dinitro
- CL0175
- A5736
- 3,5-Dinitro-4-pyridinamine #
- SCHEMBL4457346
- J-511373
- Pyridine, 4-amino-3,5-dinitro-
- SY007411
- DTXSID40297230
- 4-Amino-3 pound not5-dinitropyridine
- CCG-54550
- AKOS005602047
- DB-082477
- STK689328
- +Expand
-
- MFCD00160302
- IEUQRKITTGSLJL-UHFFFAOYSA-N
- InChI=1S/C5H4N4O4/c6-5-3(8(10)11)1-7-2-4(5)9(12)13/h1-2H,(H2,6,7)
- C1=C(C(=N)C(=CN1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- 184.02300
- 2
- 2
- 2
- 184.023
- 13
- 200
- 0
- 0
- 0
- 0
- 0
- 1
- 0.4
- 131A^2
Experimental Properties
- 2.10780
- 130.55000
- 402.3℃ at 760 mmHg
- 168-169 ºC
- No data available
- 197.1℃
- Solid
- 1.694
4-Amino-3,5-dinitropyridine Security Information
- 28-37-45
- 1596
- H306
- P280;P305+P351+P342
- 2-8 °C
- 23/24/25-33
- Warning
4-Amino-3,5-dinitropyridine Customs Data
- 2933399090
-
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Amino-3,5-dinitropyridine Price
4-Amino-3,5-dinitropyridine Related Literature
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Qingchen Dong,Wenshan Qu,Wenqing Liang,Kunpeng Guo,Haibin Xue,Yuanyuan Guo,Chi-Wah Leung Nanoscale, 2016,8, 7068-7074
-
Zhian Zhang,Zhiyong Zhang,Kai Zhang,Xing Yang,Qiang Li RSC Adv., 2014,4, 15489-15492
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Farzad Mirzaei,Li-Biao Han,Masato Tanaka Chem. Commun., 2000, 657-658
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4. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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Rajesh Bhardwaj,Aline Lucie Carrel,Sonja Lindinger,Christoph Romanin,Roberto Parise-Filho,Matthias A. Hediger,Jean-Louis Reymond RSC Med. Chem., 2020,11, 1032-1040
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Qi Chen,Ya-Nan Sun,Meng-Ying Xu,Wei Liu,Bao-Hang Han RSC Adv., 2016,6, 48543-48549
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Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
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Ali Mohammed Malla,Mehtab Parveen,Faheem Ahmad,Shaista Azaz,Mahboob Alam RSC Adv., 2015,5, 19552-19569
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Mikhail P. Anisimov Russ. Chem. Rev., 2003,72, 591-628
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